Cas no 32369-03-2 (3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside)

• Product name: 3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
• CAS No: 32369-03-2
• MF: C₂₁H₂₁O₁₂
• MW: 465.384247541428
• CID: 6686939

3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Chemical and Physical Properties

Names and Identifiers

• Bladhianin
• 3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside

• Inchi： 1S/C21H20O12/c22-6-15-17(28)18(29)19(30)21(33-15)31-8-3-10(23)9-5-13(26)20(32-14(9)4-8)7-1-11(24)16(27)12(25)2-7/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27)/p+1
• InChI Key： BYVVSZFWJGRSIK-UHFFFAOYSA-O
• SMILES： OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(O)C(O)=C(O)C=4)=[O+]3)O)=C(O)C=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• XLogP3: 0.129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 5-hydroxyflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Hydroxyflavonoids 5-hydroxyflavonoids